Cas no 1805466-25-4 (3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1805466-25-4
• MF: C₉H₄Cl₂F₃NO₃S
• MW: 334.09916973114
• CID: 4981032
• Update Time: 2025-05-24

3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO3S/c10-3-6-1-5(4-15)2-7(19(11,16)17)8(6)18-9(12,13)14/h1-2H,3H2
• InChI Key： DECDWGHJRIOQLM-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(CCl)C=1OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 467
• XLogP3: 3.2
• Topological Polar Surface Area: 75.5

Additional information on 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride

Professional Introduction to 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl Chloride (CAS No. 1805466-25-4)

3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural features and potential applications. This compound, identified by the CAS number 1805466-25-4, belongs to a class of benzenesulfonyl chlorides that are widely utilized as intermediates in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a chloromethyl moiety, a cyanopyridine-like cyano group, and a trifluoromethoxy substituent, makes this compound a valuable building block for medicinal chemists and synthetic organic chemists.

The structural composition of 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride imparts unique reactivity that can be leveraged in the development of novel therapeutic agents. The sulfonyl chloride group is particularly notable for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various pharmacophores. This characteristic has been exploited in recent years to design and synthesize small-molecule inhibitors targeting a range of biological pathways.

In recent years, there has been a surge in research focused on developing compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms, such as in the trifluoromethoxy group, is a well-established strategy to modulate these properties. Fluoro-substituted compounds often exhibit increased lipophilicity, reduced susceptibility to metabolic degradation, and improved binding affinity to biological targets. This has led to the exploration of 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride as a precursor in the synthesis of potential drug candidates for diseases such as cancer, inflammation, and infectious disorders.

The chloromethyl group in this compound serves as a versatile handle for further functionalization. It can be readily transformed into other functional groups through reactions such as nucleophilic addition or substitution, enabling the construction of complex molecular architectures. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel scaffolds with tailored biological activities.

The cyano group at the 5-position introduces an additional layer of reactivity that can be exploited in drug design. Cyano groups are known to participate in various chemical transformations, including reduction to amides or carboxylic acids, which can be crucial for optimizing pharmacological properties. Furthermore, the cyano group can influence electronic effects within the molecule, potentially affecting binding interactions with biological targets.

The combination of these functional groups makes 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride a particularly interesting compound for synthetic applications. Researchers have utilized this intermediate in the synthesis of various sulfonamide derivatives, which have shown promise as inhibitors of enzymes involved in cancer progression and inflammation. For instance, recent studies have demonstrated the utility of sulfonyl chlorides like this one in generating potent inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in tumor invasion and metastasis.

In addition to its role as a synthetic intermediate, 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride has been explored in the development of probes for biochemical studies. The unique structural features of this compound allow it to serve as a tool for investigating enzyme mechanisms and identifying new therapeutic targets. By designing derivatives that incorporate reporter groups or bioluminescent tags, researchers can gain insights into biological processes at the molecular level.

The growing interest in fluorinated compounds has also spurred research into new synthetic methodologies for introducing fluorine atoms into molecular frameworks. The presence of the trifluoromethoxy group in this compound highlights its potential as a precursor for such methodologies. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms at various positions within the benzenesulfonyl chloride backbone. These reactions often proceed with high selectivity and yield, making them attractive for large-scale synthesis.

The versatility of 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride extends beyond pharmaceutical applications. It has been utilized in materials science research due to its ability to form coordination complexes with metal ions. These complexes exhibit unique spectroscopic properties that make them useful in sensors and optoelectronic devices. The combination of its structural features with its reactivity makes this compound a valuable asset in both academic and industrial research settings.

In conclusion, 3-Chloromethyl-5-cyano-2-(trifluoromethoxy)benzenesulfonyl chloride, with its CAS number 1805466-25-4, represents an important intermediate in modern chemical synthesis. Its multifunctional nature allows it to serve as a building block for diverse applications ranging from drug development to materials science. The ongoing research into novel synthetic strategies and biological applications continues to underscore its significance in advancing scientific knowledge and innovation.